![molecular formula C12H13NO2 B136620 Benzyl but-3-ynylcarbamate CAS No. 149965-78-6](/img/structure/B136620.png)
Benzyl but-3-ynylcarbamate
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Overview
Description
Benzyl but-3-ynylcarbamate is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Chemistry and Biomedical Applications
- Benzene-1,3,5-tricarboxamide derivatives, similar in structural complexity to Benzyl but-3-ynylcarbamate, have been used across various scientific disciplines, including supramolecular chemistry and biomedical applications. Their simple structure, accessibility, and detailed understanding of supramolecular self-assembly behavior make them valuable in nanotechnology, polymer processing, and biomedical fields. The self-assembly into nanometer-sized rod-like structures stabilized by H-bonding and their multivalent nature are especially noteworthy for biomedical applications (Cantekin, de Greef, & Palmans, 2012).
GABA Receptor Modulators in Medicinal Chemistry
- Research on GABA_A receptor subtype modulators shows extensive application in treating/preventing diseases such as neurodegenerative diseases, airway hyperresponsiveness, and inflammation diseases. Ligands that modulate the effect of GABA, including benzodiazepine drugs, demonstrate the broad therapeutic potential of compounds that interact with GABA_A receptors, suggesting potential areas where this compound derivatives could be explored (Crocetti & Guerrini, 2020).
Antimicrobial Agents
- Benzofuran derivatives , which share a degree of structural similarity with this compound, have been recognized for their wide range of biological and pharmacological applications, including strong biological activities like anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These compounds have attracted attention for natural drug lead compounds, indicating potential areas of application for this compound in antimicrobial and antiviral research (Miao et al., 2019).
Material Science
- In material science, hyaluronan derivatives obtained by chemical modification, such as partial or total esterification, demonstrate varied biological properties. These derivatives have been explored for clinical applications due to their biocompatibility and degradability, suggesting a similar potential for modified carbamates in developing new materials for medical and biotechnological applications (Campoccia et al., 1998).
Safety and Hazards
Properties
IUPAC Name |
benzyl N-but-3-ynylcarbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-2-3-9-13-12(14)15-10-11-7-5-4-6-8-11/h1,4-8H,3,9-10H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNOHXIQXZHWLNI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCNC(=O)OCC1=CC=CC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.